Cas no 1246644-52-9 (8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester)

• Product Name: 8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester
• CAS No: 1246644-52-9
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 1005765
• PubChem ID: 45489942
• Update Time: 2025-04-20

8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester
• W17615
• 1246644-52-9
• SCHEMBL6838691
• 8-TERT-BUTYL 3-ETHYL 8-AZABICYCLO[3.2.1]OCTANE-3,8-DICARBOXYLATE
• CS-0443263
• 8-(Tert-butyl) 3-ethyl 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• 8-(Tert-butyl)3-ethyl8-azabicyclo[3.2.1]octane-3,8-dicarboxylate

• Inchi： 1S/C15H25NO4/c1-5-19-13(17)10-8-11-6-7-12(9-10)16(11)14(18)20-15(2,3)4/h10-12H,5-9H2,1-4H3
• InChI Key： WPOGOHLOBGPUEJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CC(C(=O)OCC)CC1CC2)=O

Computed Properties

• Exact Mass: 283.178
• Monoisotopic Mass: 283.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2.4